
Ici 162846 supplier and purchasing information
for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ici 162846
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Application Notes and Protocols for ICI 162846
For Researchers, Scientists, and Drug Development
Professionals
Introduction

ICI 162846 is a potent and orally active histamine H2 receptor antagonist. It is a valuable tool

for in vitro and in vivo research aimed at investigating the physiological and pathological roles

of the H2 receptor. Primarily, it is utilized in studies concerning gastric acid secretion and

related gastrointestinal disorders, such as duodenal ulcers. Its mechanism of action involves

the competitive blockade of histamine H2 receptors on the basolateral membrane of gastric

parietal cells, thereby inhibiting histamine-stimulated acid secretion.

These application notes provide an overview of ICI 162846, including its chemical properties,

supplier and purchasing information, and detailed protocols for its use in common research

applications.

Supplier and Purchasing Information
For researchers interested in acquiring ICI 162846 for their studies, the following table

summarizes the available information from a key supplier. It is recommended to contact the

supplier directly for the most current pricing and availability.
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Supplier
Product
Name

CAS
Number

Product/Cat
alog
Number

Available
Quantities

Price (GBP)

Tebubio ICI 162,846 84545-30-2 T22848

1 mg, 5 mg,

10 mg, 25

mg, 50 mg

Starting from

£87.00 for 10

mg[1]

Note: Pricing is subject to change and may not include shipping and handling fees. Please

confirm the current price with the supplier before ordering.

Chemical Properties and Storage
A summary of the key chemical properties of ICI 162846 is provided in the table below.

Property Value

Molecular Formula C₁₁H₁₇F₃N₆O

Molecular Weight 306.29 g/mol

CAS Number 84545-30-2

Appearance Solid

Solubility Soluble in DMSO and ethanol

Storage Store at -20°C for long-term stability.

Signaling Pathway of H2 Receptor Antagonism
Histamine H2 receptors are G-protein coupled receptors (GPCRs) that, upon activation by

histamine, stimulate gastric acid secretion. ICI 162846 acts as a competitive antagonist at

these receptors.
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H2 receptor signaling pathway and the inhibitory action of ICI 162846.

Experimental Protocols
The following are example protocols for in vitro and in vivo studies using ICI 162846. These

should be adapted based on the specific experimental requirements.

In Vitro: Inhibition of Histamine-Induced Acid Secretion
in Isolated Gastric Glands
This protocol describes a method to assess the inhibitory effect of ICI 162846 on gastric acid

secretion in isolated rabbit gastric glands.

1. Materials:

ICI 162846

Histamine

[¹⁴C]Aminopyrine

Collagenase

HEPES-buffered saline
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Rabbit stomach tissue

2. Experimental Workflow:
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Workflow for in vitro assessment of ICI 162846 activity.

3. Detailed Methodology:

Gastric Gland Isolation: Isolate gastric glands from rabbit stomach mucosa by digestion with

collagenase in HEPES-buffered saline.

Pre-incubation with ICI 162846: Pre-incubate the isolated glands with varying concentrations

of ICI 162846 (e.g., 1 nM to 10 µM) for 30 minutes at 37°C.

Stimulation: Stimulate acid secretion by adding a fixed concentration of histamine (e.g., 100

µM).

Measurement of Acid Secretion: Add [¹⁴C]aminopyrine, a weak base that accumulates in

acidic spaces, to the gland suspension.

Incubation and Separation: Incubate for 30 minutes at 37°C. Separate the glands from the

supernatant by centrifugation.

Quantification: Lyse the glands and measure the amount of trapped [¹⁴C]aminopyrine using a

liquid scintillation counter.

Data Analysis: Calculate the concentration of ICI 162846 that causes 50% inhibition (IC₅₀) of

histamine-stimulated acid secretion.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b025713?utm_src=pdf-body-img
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo: Inhibition of Gastric Acid Secretion in a Rat
Model
This protocol outlines a method to evaluate the in vivo efficacy of ICI 162846 in a pylorus-

ligated rat model.

1. Materials:

ICI 162846

Male Wistar rats (200-250 g)

Urethane (anesthetic)

Saline solution

2. Experimental Workflow:
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Workflow for in vivo evaluation of ICI 162846 in a rat model.

3. Detailed Methodology:
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Animal Preparation: Fast male Wistar rats overnight with free access to water.

Drug Administration: Administer ICI 162846 orally at various doses (e.g., 1, 3, 10 mg/kg) or

the vehicle control (e.g., 0.5% methylcellulose).

Anesthesia and Surgery: After a set time (e.g., 1 hour), anesthetize the rats with urethane.

Perform a midline laparotomy and ligate the pylorus.

Gastric Juice Collection: Allow gastric juice to accumulate for a defined period (e.g., 4 hours).

Sample Collection: Euthanize the animals and collect the gastric contents from the stomach.

Analysis: Measure the volume of the gastric juice and determine the acid concentration by

titration with 0.01 N NaOH to a pH of 7.0.

Data Analysis: Calculate the total acid output (volume × concentration) and determine the

dose-dependent inhibitory effect of ICI 162846.

Safety Precautions
As with any research chemical, appropriate safety precautions should be taken when handling

ICI 162846. It is recommended to consult the Safety Data Sheet (SDS) provided by the

supplier for detailed information on handling, storage, and disposal. General safety measures

include:

Wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Handling the compound in a well-ventilated area or a fume hood.

Avoiding inhalation of dust and contact with skin and eyes.

In case of accidental exposure, follow the first-aid measures outlined in the SDS.

By following these guidelines and protocols, researchers can effectively and safely utilize ICI
162846 as a tool to investigate the roles of the histamine H2 receptor in various physiological

and disease models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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